Cas no 681224-04-4 (N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681224-04-4
• MF: C₂₄H₂₅N₃O₂S₂
• MW: 451.604202985764
• CID: 6229247
• PubChem ID: 4577992
• Update Time: 2025-09-26

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}acetamide
• AKOS024583475
• 2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide
• N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide
• 681224-04-4
• Oprea1_741355
• N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide
• F0558-0172

• Inchi： 1S/C24H25N3O2S2/c28-22(16-30-17-23(29)27-13-5-2-6-14-27)26-24-25-21(15-31-24)20-11-9-19(10-12-20)18-7-3-1-4-8-18/h1,3-4,7-12,15H,2,5-6,13-14,16-17H2,(H,25,26,28)
• InChI Key： HCNSXCAHEDAADV-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(=CS1)C1C=CC(=CC=1)C1C=CC=CC=1)=O)CC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 451.13881940g/mol
• Monoisotopic Mass: 451.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives